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Compound of Interest

Compound Name:
1-Bromo-4-(propan-2-

yl)cyclohexane

Cat. No.: B2635431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 1-bromo-4-
(propan-2-yl)cyclohexane, a compound of interest in synthetic chemistry and drug discovery.

This document outlines the determination of its molecular weight through calculation based on

its chemical formula and the standard atomic weights of its constituent elements. Additionally, a

standard experimental protocol for molecular weight verification is provided.

Molecular Formula and Structure
The chemical formula for 1-bromo-4-(propan-2-yl)cyclohexane is C₉H₁₇Br.[1][2] The structure

consists of a cyclohexane ring substituted with a bromine atom and an isopropyl group at

positions 1 and 4, respectively.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for carbon, hydrogen, and bromine are utilized for this calculation.

Data Presentation: Atomic and Molecular Weights
The table below summarizes the quantitative data used to calculate the molecular weight of 1-
bromo-4-(propan-2-yl)cyclohexane.
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Element (Symbol) Count
Standard Atomic
Weight ( g/mol )

Total Weight (
g/mol )

Carbon (C) 9 ~12.011[3][4][5] 108.099

Hydrogen (H) 17 ~1.008[6][7][8] 17.136

Bromine (Br) 1 ~79.904[9][10][11][12] 79.904

Total 205.139

The calculated molecular weight of 1-bromo-4-(propan-2-yl)cyclohexane is 205.14 g/mol .[1]

[2]

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical steps involved in calculating the molecular weight

of the target compound from its chemical formula and the atomic weights of its elements.
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Caption: Logical workflow for molecular weight determination.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
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This section outlines a generalized experimental protocol for the determination of the molecular

weight of 1-bromo-4-(propan-2-yl)cyclohexane using mass spectrometry, a fundamental

technique in analytical chemistry.

Objective: To experimentally verify the molecular weight of 1-bromo-4-(propan-2-
yl)cyclohexane.

Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap, or

Fourier-Transform Ion Cyclotron Resonance (FT-ICR)) equipped with a suitable ionization

source.

Materials:

1-bromo-4-(propan-2-yl)cyclohexane sample

High-purity solvent (e.g., methanol, acetonitrile)

Internal calibrant standard

Methodology:

Sample Preparation:

Accurately weigh a small amount of 1-bromo-4-(propan-2-yl)cyclohexane.

Dissolve the sample in a high-purity solvent to a final concentration suitable for the mass

spectrometer (typically in the low µg/mL to ng/mL range).

Vortex the solution to ensure complete dissolution.

Instrument Setup and Calibration:

Set up the mass spectrometer according to the manufacturer's guidelines.

Select an appropriate ionization technique. Electron Ionization (EI) or a soft ionization

technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used.

Calibrate the instrument using a known internal calibrant to ensure high mass accuracy.
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Sample Analysis:

Introduce the prepared sample solution into the mass spectrometer.

Acquire the mass spectrum over a relevant mass-to-charge (m/z) range that includes the

expected molecular ion peak.

Data Analysis:

Identify the molecular ion peak ([M]⁺ or [M+H]⁺ depending on the ionization method). Due

to the presence of bromine, a characteristic isotopic pattern with two major peaks of nearly

equal intensity separated by approximately 2 m/z units (corresponding to the ⁷⁹Br and ⁸¹Br

isotopes) should be observed.

Determine the m/z value of the monoisotopic molecular ion.

Compare the experimentally determined mass with the calculated theoretical mass

(204.05136 Da for the monoisotopic mass).[2]

The following diagram illustrates the general experimental workflow for mass spectrometry

analysis.
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Caption: Experimental workflow for mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2635431?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2635431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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